Cas no 61715-75-1 (1-N-Butyl-1-Phenylhydrazine)

• Product Name: 1-N-Butyl-1-Phenylhydrazine
• CAS No: 61715-75-1
• MF: C₁₀H₁₆N₂
• MW: 164.247442245483
• MDL: MFCD03844777
• CID: 468741
• PubChem ID: 87565096
• Update Time: 2025-06-08

1-N-Butyl-1-Phenylhydrazine Chemical and Physical Properties

Names and Identifiers

• Hydrazine, 1-butyl-1-phenyl-
• 1-Butyl-1-phenylhydrazine
• 1-N-BUTYL-1-PHENYLHYDRAZINE
• butyl phenylhydrazine
• VZ21554
• AKOS022295788
• FT-0640781
• DTXSID20516113
• B2243
• MFCD03844777
• SCHEMBL449304
• 61715-75-1
• AS-58491
• SB76052
• D88913
• CS-0314655
• DB-053979
• VKXUWCNLFZXHEF-UHFFFAOYSA-N
• 1-N-Butyl-1-Phenylhydrazine

• MDL： MFCD03844777
• Inchi： 1S/C10H16N2/c1-2-3-9-12(11)10-7-5-4-6-8-10/h4-8H,2-3,9,11H2,1H3
• InChI Key： VKXUWCNLFZXHEF-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)(CCCC)N

Computed Properties

• Exact Mass: 164.13100
• Monoisotopic Mass: 164.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5

Experimental Properties

• Color/Form: Yellow or brown liquid
• Density: 0.98
• Boiling Point: 105°C/4mmHg(lit.)
• Refractive Index: 1.5450 to 1.5490
• PSA: 29.26000
• LogP: 2.86710
• Solubility: Slightly soluble in water, miscible with alcohols and acetone

1-N-Butyl-1-Phenylhydrazine Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 1-N-Butyl-1-Phenylhydrazine

Introduction to CAS No 61715-75-1: 1-N-Butyl-1-Phenylhydrazine

CAS No 61715-75-1, commonly referred to as 1-N-Butyl-1-Phenylhydrazine, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development and chemical synthesis. Recent studies have highlighted its role in various biochemical pathways, making it a subject of extensive research.

The chemical structure of 1-N-Butyl-1-Phenylhydrazine consists of a hydrazine backbone with a phenyl group and an n-butyl substituent. This configuration imparts the compound with distinct reactivity and selectivity, which are crucial for its applications in medicinal chemistry. Researchers have explored its ability to act as a precursor in the synthesis of bioactive molecules, particularly in the development of anti-cancer agents and enzyme inhibitors.

Recent advancements in computational chemistry have enabled scientists to better understand the electronic properties of CAS No 61715-75-1. Quantum mechanical studies have revealed that the compound exhibits favorable interactions with biological targets, such as proteins and nucleic acids. These findings have been instrumental in guiding the design of more effective drug candidates.

In terms of synthesis, 1-N-Butyl-1-Phenylhydrazine is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The optimization of these steps has been a focus of recent research, with efforts directed at improving yield and purity. Novel methodologies, including microwave-assisted synthesis and catalytic approaches, have shown promise in enhancing the efficiency of this process.

The application of CAS No 61715-75-1 extends beyond pharmaceuticals. It has been utilized as an intermediate in the production of agrochemicals and specialty chemicals. Its ability to undergo various functional group transformations makes it a versatile building block in organic synthesis.

From an environmental perspective, studies on the biodegradation and toxicity of 1-N-Butyl-1-Phenylhydrazine are ongoing. Researchers are investigating its potential impact on ecosystems and human health, with particular emphasis on its fate in aquatic environments. These studies are critical for ensuring the sustainable use of this compound in industrial applications.

In conclusion, CAS No 61715-75-based compounds like 1-N-butylphenyldiaziridine continue to be pivotal in advancing chemical science. Their role in drug discovery, material science, and environmental chemistry underscores their importance as versatile chemical entities. As research progresses, new insights into their properties and applications are expected to emerge, further solidifying their place in modern chemistry.